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Compound of Interest

Compound Name: 4-Methylphenylacetone

Cat. No.: B1295304 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

The proper disposal of 4-Methylphenylacetone is critical for ensuring laboratory safety,

protecting the environment, and maintaining regulatory compliance. This document provides a

comprehensive, step-by-step guide for researchers, scientists, and drug development

professionals on the safe handling and disposal of this chemical. Adherence to these

procedures will help mitigate risks and ensure that all legal requirements are met.

I. Hazard Identification and Waste Classification
Before initiating any disposal procedures, it is essential to understand the hazards associated

with 4-Methylphenylacetone and to correctly classify the waste.

Hazardous Properties:

Health Hazards: 4-Methylphenylacetone is known to cause skin and eye irritation and may

cause respiratory irritation.[1]

Physical Hazards: It is a combustible liquid.

Incompatibilities: This compound is incompatible with strong oxidizing agents and strong

reducing agents.

Waste Classification: Based on its flash point, which is consistently reported above the 60°C

(140°F) threshold, 4-Methylphenylacetone is generally not classified as an ignitable

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1295304?utm_src=pdf-interest
https://www.benchchem.com/product/b1295304?utm_src=pdf-body
https://www.benchchem.com/product/b1295304?utm_src=pdf-body
https://www.benchchem.com/product/b1295304?utm_src=pdf-body
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b1295304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hazardous waste (EPA hazardous waste code D001) under the Resource Conservation and

Recovery Act (RCRA).[2][3][4][5][6] It is also not typically listed as a P- or U-listed hazardous

waste. However, the ultimate responsibility for accurate waste determination lies with the waste

generator.

Crucial Step: Always consult your institution's Environmental Health and Safety (EHS)

department and review local and state regulations to confirm the appropriate hazardous waste

classification. Regulations can vary, and a formal determination by your EHS office is

necessary to ensure full compliance.

II. Quantitative Data Summary
The following table summarizes key quantitative data for 4-Methylphenylacetone, which is

essential for its safe handling and disposal.

Property Value Source

CAS Number 2096-86-8 [7]

Molecular Formula C₁₀H₁₂O [7]

Appearance
Clear pale yellow to yellow

liquid
[7]

Boiling Point
226 °C / 438.8 °F @ 760

mmHg

Flash Point 92 °C / 197.6 °F

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

III. Detailed Disposal Protocol
This protocol outlines the step-by-step procedure for the safe disposal of 4-
Methylphenylacetone from a laboratory setting.
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1. Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a

laboratory coat.

2. Waste Collection:

Liquid Waste:

Collect waste 4-Methylphenylacetone in a dedicated, properly labeled hazardous waste

container.

The container must be made of a compatible material (e.g., glass or polyethylene) and

have a secure, tight-fitting lid.

Do not mix 4-Methylphenylacetone waste with incompatible materials, particularly strong

oxidizing or reducing agents.

Contaminated Solids:

Items such as absorbent pads, gloves, and empty containers that are contaminated with

4-Methylphenylacetone should be collected in a separate, clearly labeled hazardous

waste container lined with a chemically resistant bag.

3. Waste Container Labeling:

Label the waste container clearly with the words "Hazardous Waste."

The label must include:

The full chemical name: "4-Methylphenylacetone"

The concentration (if in solution).

The associated hazards (e.g., "Irritant," "Combustible Liquid").

The accumulation start date (the date the first drop of waste was added to the container).
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The name of the principal investigator or laboratory supervisor.

4. Waste Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[5]

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure the storage area is well-ventilated and away from sources of ignition, heat, and direct

sunlight.

Provide secondary containment (e.g., a larger, chemically resistant tub or bin) to capture any

potential leaks or spills.

5. Scheduling Waste Pickup:

Once the waste container is full or has been in accumulation for the maximum allowable time

per your institution's policy (typically 90 or 180 days, depending on your generator status),

contact your institution's EHS department to schedule a waste pickup.[5]

Do not allow hazardous waste to accumulate in the laboratory beyond the established limits.

6. Spill Management:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite, sand, or commercial sorbent pads.

Collect the absorbed material and any contaminated debris into a designated hazardous

waste container.

Clean the spill area thoroughly.

Report the spill to your laboratory supervisor and EHS department as required by your

institution's policy.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://m.youtube.com/watch?v=9Qe3C7wIWc0
https://m.youtube.com/watch?v=9Qe3C7wIWc0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IV. Experimental Workflow and Logic Diagram
The following diagram illustrates the logical workflow for the proper disposal of 4-
Methylphenylacetone.
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Caption: Workflow for the proper disposal of 4-Methylphenylacetone.
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of 4-Methylphenylacetone, thereby protecting themselves, their colleagues, and the

environment. Always prioritize safety and consult with your institution's EHS department for any

specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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